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Compound of Interest

Compound Name: 3-Bromo-5-fluoropicolinonitrile

Cat. No.: B1372977

An In-Depth Technical Guide to the Reactivity and Stability of 3-Bromo-5-fluoropicolinonitrile

Authored by a Senior Application Scientist

This guide provides a comprehensive technical overview of 3-Bromo-5-fluoropicolinonitrile,
a pivotal building block for professionals in drug development and chemical research. We will
delve into its core physicochemical properties, reactivity, stability, and safe handling protocols,
offering field-proven insights to empower your research and development endeavors.

Introduction: A Versatile Heterocyclic Building Block

3-Bromo-5-fluoropicolinonitrile (CAS No: 950670-18-5) is a halogenated pyridine derivative
that has garnered significant attention as a versatile intermediate in the synthesis of complex
organic molecules.[1] Its strategic combination of a pyridine ring, a nitrile group, a bromine
atom, and a fluorine atom offers multiple reactive handles, making it a highly sought-after
precursor in the pharmaceutical and agrochemical industries.[2][3] The presence of fluorine is
particularly noteworthy, as this element is known to enhance crucial properties in drug
candidates, such as metabolic stability and binding affinity.[2] This guide will explore the
chemical nuances of this compound, providing researchers with the foundational knowledge to
leverage its synthetic potential effectively and safely.

Physicochemical and Structural Properties
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Understanding the fundamental properties of 3-Bromo-5-fluoropicolinonitrile is the first step
toward its successful application. These properties dictate its behavior in different solvent
systems and its requirements for storage and handling.

Property Value Reference
Molecular Formula CeH2BrFN2
Molecular Weight 201.00 g/mol

950670-18-5 (Note: Some
sources cite 886373-28-0 for

CAS Number _ [4]
the isomer 5-Bromo-3-

fluoropicolinonitrile)

Appearance Solid

Melting Point 103-105 °C [51[6]
Boiling Point 238.0 £ 35.0 °C (at 760 Torr) [5][6]
Density 1.81+0.1 g/cm3 [51[6]
InChi Key OLOSREGULYFXDD-

UHFFFAOYSA-N

SMILES String Fclcenc(C#N)c(Br)cl

Chemical Reactivity and Synthetic Potential

The synthetic versatility of 3-Bromo-5-fluoropicolinonitrile stems from its trifunctional nature.
The pyridine core is adorned with three distinct functional groups, each offering a unique
avenue for chemical modification. This multi-faceted reactivity allows for a modular and
strategic approach to molecular design.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt
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